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Cat. No.: B15570298 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Oral gavage is a standard and widely used method for administering precise doses of liquid

compounds directly into the stomach of laboratory animals. This technique is crucial in various

research areas, including pharmacology, toxicology, and drug metabolism studies. When

performed correctly by trained personnel, oral gavage ensures accurate dosing and minimizes

stress and potential harm to the animal. These application notes provide a detailed protocol for

the oral administration of the hypothetical compound W123 to rats, emphasizing best practices

for animal welfare and data reproducibility.

Quantitative Data Summary
For consistent and safe oral gavage procedures, specific quantitative parameters must be

followed. The tables below summarize key data for needle size selection and dosing volumes

based on the rat's body weight.

Table 1: Recommended Gavage Needle Sizes for Rats[1][2][3][4]
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Rat Body Weight
(grams)

Recommended
Gauge

Recommended
Length (inches)

Ball Diameter (mm)

50 - 75 20G 1 - 1.5 2.25

75 - 100 18G 1 - 1.5 2.25

100 - 200 18G 2 - 3 2.25

200 - 300 16G 3 3

> 300 14G or 16G 3 - 4 3 - 4

Note: The choice between straight or curved needles is often based on researcher preference

and training. Flexible plastic or rubber feeding tubes are recommended as a refinement to

reduce the risk of esophageal trauma.[1][5]

Table 2: Maximum Dosing Volumes for Rats[2][6][7]

Vehicle Maximum Volume (ml/kg) Notes

Aqueous Solutions 10 - 20
Higher volumes increase the

risk of reflux and aspiration.[1]

Oils/Viscous Solutions 10
Administer slowly to prevent

regurgitation.

Pregnant Animals
Reduce maximum volume by

25-30%

Note: It is recommended to use the lowest practical volume to minimize the risk of

complications.[7][8] Dosing can be repeated up to three times in a 24-hour period, but this must

be justified in the experimental protocol.[1][6]

Experimental Protocol: Oral Gavage of W123 in Rats
This protocol details the necessary steps for the safe and effective administration of W123 via

oral gavage.
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1. Materials:

Appropriately sized gavage needles (stainless steel with a ball tip or flexible plastic/rubber).

[1][9]

Syringes (sized appropriately for the dosing volume).

W123 solution at the desired concentration.

Scale for weighing the rat.

Permanent marker.

70% ethanol for disinfection.

Optional: Lubricant (e.g., K-Y jelly) for the gavage needle.[2]

2. Pre-Procedure Preparation:

Personnel Training: Ensure that the personnel performing the procedure are adequately

trained and proficient in animal handling, restraint, and the gavage technique.[1][6]

Animal Acclimation: Allow rats to acclimate to the facility and handling to reduce stress.[10]

Dose Calculation: Weigh each rat accurately before the procedure and calculate the precise

volume of W123 solution to be administered based on its body weight and the desired dose

(mg/kg).[2][6]

Gavage Needle Measurement: Measure the correct insertion length for the gavage needle

by holding it alongside the rat, with the tip at the corner of the mouth and the other end at the

last rib or xiphoid process (the bottom of the sternum).[2][6][9] Mark this length on the needle

with a permanent marker. This step is critical to ensure the needle reaches the stomach

without causing perforation.[2][6]

Syringe Preparation: Draw the calculated volume of W123 solution into the syringe and

securely attach the gavage needle.

3. Restraint and Gavage Procedure:
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Restraint: Proper restraint is crucial for a successful and safe gavage.[10]

Gently but firmly grasp the rat over the shoulders and back, using one hand to immobilize

the head and forelimbs. The body can be supported against the handler's body or a

surface.[1][6]

Ensure the restraint does not constrict the animal's breathing.[2]

Maintain the rat in an upright, vertical position.[11]

Head and Neck Alignment: Gently extend the rat's head and neck to create a straight line

from the mouth to the esophagus.[1][2][6] This alignment facilitates the smooth passage of

the gavage needle.

Needle Insertion:

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth towards the esophagus.[6][9]

The needle should pass smoothly without resistance. The rat may exhibit a swallowing

reflex as the needle enters the esophagus.[2][6]

If any resistance is met, or if the animal coughs or struggles excessively, immediately

withdraw the needle and reassess the technique. Never force the needle.[2][6][9]

Dose Administration:

Once the needle is inserted to the pre-measured depth, administer the W123 solution

slowly and steadily.[2][9]

Administering the dose too quickly can cause reflux and aspiration.[1]

Needle Removal: After administering the full dose, gently and smoothly withdraw the needle

along the same path of insertion.[6]

4. Post-Procedure Monitoring:
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Immediate Observation: Return the rat to its home cage and observe it for at least 5-10

minutes for any immediate signs of distress, such as labored breathing, gasping, or fluid

coming from the nose or mouth.[1][2][6]

Short-Term Monitoring: Continue to monitor the animal at 12 and 24 hours post-gavage.[1][2]

[6]

Adverse Events: Be vigilant for potential complications, which can include:

Aspiration Pneumonia: Caused by accidental administration into the trachea. Signs

include respiratory distress.[1][10]

Esophageal or Gastric Perforation: Signs may include abdominal distension, lethargy, and

pain.[2][9]

Trauma to the oral cavity, pharynx, or esophagus.[6]

Intervention: If any adverse signs are observed, provide appropriate veterinary care. In

cases of severe distress, such as respiratory failure or suspected organ perforation, humane

euthanasia is recommended.[9]
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Caption: Workflow for W123 oral gavage in rats.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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